2-[2-chloro-4-(4-thiomorpholinylcarbonyl)phenyl]-1,2-thiazinane 1,1-dioxide

• IUPAC Name: [3-chloro-4-(1,1-dioxothiazinan-2-yl)phenyl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H19ClN2O3S2/c16-13-11-12(15(19)17-6-8-22-9-7-17)3-4-14(13)18-5-1-2-10-23(18,20)21/h3-4,11H,1-2,5-10H2
• InChI Key: XOWDQKVAHFVQCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=C(C=C(C=C2)C(=O)N3CCSCC3)Cl
• Molecular Formula: C15H19ClN2O3S2
• Molecular Weight: 374.9 g/mol

Description

The molecule “2-[2-chloro-4-(4-thiomorpholinylcarbonyl)phenyl]-1,2-thiazinane 1,1-dioxide” is a complex organic compound. It contains several functional groups including a thiazinane ring, a phenyl ring, a carbonyl group, and a morpholine ring. These functional groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazinane and morpholine rings suggests that the molecule may have a cyclic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions, and the chloro groups could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For instance, many compounds with similar structures are known to have antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, and other activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without specific data, it’s difficult to provide detailed information on this topic.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and studying its behavior in different chemical reactions.